Cas no 2229351-36-2 (tert-butyl N-{2-2-(aminooxy)ethyl-4-chlorophenyl}carbamate)

• Product Name: tert-butyl N-{2-2-(aminooxy)ethyl-4-chlorophenyl}carbamate
• CAS No: 2229351-36-2
• MF: C₁₃H₁₉ClN₂O₃
• MW: 286.754562616348
• CID: 6013380
• PubChem ID: 165753160
• Update Time: 2025-10-30

tert-butyl N-{2-2-(aminooxy)ethyl-4-chlorophenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-2-(aminooxy)ethyl-4-chlorophenyl}carbamate
• 2229351-36-2
• EN300-1876381
• tert-butyl N-{2-[2-(aminooxy)ethyl]-4-chlorophenyl}carbamate

• Inchi： 1S/C13H19ClN2O3/c1-13(2,3)19-12(17)16-11-5-4-10(14)8-9(11)6-7-18-15/h4-5,8H,6-7,15H2,1-3H3,(H,16,17)
• InChI Key： JYSQCFRKXZXXSK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)CCON)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 286.1084202g/mol
• Monoisotopic Mass: 286.1084202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-{2-2-(aminooxy)ethyl-4-chlorophenyl}carbamate

Recent Advances in the Study of tert-butyl N-{2-2-(aminooxy)ethyl-4-chlorophenyl}carbamate (CAS: 2229351-36-2)

In recent years, the compound tert-butyl N-{2-2-(aminooxy)ethyl-4-chlorophenyl}carbamate (CAS: 2229351-36-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique molecular structure featuring an aminooxyethyl group and a chlorophenyl moiety, has shown promising potential in various applications, including drug development and chemical synthesis. The following sections provide an overview of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

The synthesis of tert-butyl N-{2-2-(aminooxy)ethyl-4-chlorophenyl}carbamate has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and confirm its structural integrity. These efforts have facilitated the production of high-quality batches, enabling more reliable biological and pharmacological evaluations.

One of the key areas of interest is the compound's potential as a building block in the synthesis of novel pharmaceuticals. Its aminooxyethyl group makes it a versatile intermediate for the development of prodrugs and targeted therapies. Recent studies have explored its reactivity with various biomolecules, suggesting its utility in creating conjugates with enhanced bioavailability and specificity. For instance, researchers have successfully coupled this compound with peptides and antibodies, demonstrating its potential in targeted drug delivery systems.

In addition to its synthetic applications, tert-butyl N-{2-2-(aminooxy)ethyl-4-chlorophenyl}carbamate has been investigated for its biological activity. Preliminary in vitro studies have revealed its ability to modulate specific enzymatic pathways, particularly those involved in inflammation and oxidative stress. These findings have sparked interest in its potential as a therapeutic agent for conditions such as chronic inflammatory diseases and neurodegenerative disorders. However, further in vivo studies are required to validate these observations and assess the compound's safety profile.

The compound's mechanism of action is another area of active research. Recent studies have proposed that its aminooxyethyl group may interact with reactive oxygen species (ROS), thereby exerting antioxidant effects. This hypothesis is supported by experimental data showing reduced oxidative damage in cell cultures treated with the compound. Additionally, its chlorophenyl moiety may contribute to its binding affinity for certain protein targets, although the exact interactions remain to be elucidated.

Despite these promising findings, challenges remain in the development of tert-butyl N-{2-2-(aminooxy)ethyl-4-chlorophenyl}carbamate as a therapeutic agent. Issues such as stability, solubility, and potential toxicity need to be addressed through further research. Recent advancements in formulation science, including the use of nanoparticle-based delivery systems, may offer solutions to some of these challenges. For example, encapsulation of the compound in biodegradable polymers has shown potential in improving its pharmacokinetic properties.

In conclusion, tert-butyl N-{2-2-(aminooxy)ethyl-4-chlorophenyl}carbamate (CAS: 2229351-36-2) represents a promising candidate for further exploration in chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable tool for drug development and targeted therapy. Ongoing studies are expected to shed more light on its mechanisms of action and therapeutic potential, paving the way for future applications in medicine and biotechnology.